Cefathiamidine

• CAS No.: 33075-00-2
• Product Name: Cefathiamidine
• Molecular Formula: C19H28N4O6S2
• Molecular Weight: 472.6 g/mol
• IUPAC Name: (6R,7R)-3-(acetyloxymethyl)-7-[[2-[N,N'-di(propan-2-yl)carbamimidoyl]sulfanylacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Standard InChI: InChI=1S/C19H28N4O6S2/c1-9(2)20-19(21-10(3)4)31-8-13(25)22-14-16(26)23-15(18(27)28)12(6-29-11(5)24)7-30-17(14)23/h9-10,14,17H,6-8H2,1-5H3,(H,20,21)(H,22,25)(H,27,28)/t14-,17-/m1/s1
• Standard InChIKey: JYXACOFERDBGGQ-RHSMWYFYSA-N
• Isomeric SMILES: CC(C)NC(=NC(C)C)SCC(=O)N[C@H]1[C@@H]2N(C1=O)C(=C(CS2)COC(=O)C)C(=O)O
• SMILES: CC(C)NC(=NC(C)C)SCC(=O)NC1C2N(C1=O)C(=C(CS2)COC(=O)C)C(=O)O
• Canonical SMILES: CC(C)NC(=NC(C)C)SCC(=O)NC1C2N(C1=O)C(=C(CS2)COC(=O)C)C(=O)O
• Appearance: Off-White Solid
• Melting Point: 150-153°C
• Description: Cefathiamidine is an antibacterial agent that exhibits a broad spectrum of bactericidal activity against gram-positive bacteria.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (6R-trans)-3-[(Acetyloxy)methyl]-7-[[[[[(1-methylethyl)amino][(1-methylethyl)imino]methyl]thio]acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid; 7-[2-[(N,N'-diisopropylamidino)thio]acetamido]-3-(hydroxymethyl)-8-oxo-5-thia-1-azab
• PubChem Compound: 15942748
• Last Modified: Nov 11 2021